N-(3,4-dimethylphenyl)-2-((4-(pyridin-2-yl)-3H-benzo[b][1,4]diazepin-2-yl)thio)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-[(2-pyridin-2-yl-3H-1,5-benzodiazepin-4-yl)sulfanyl]acetamide
• InChI: InChI=1S/C24H22N4OS/c1-16-10-11-18(13-17(16)2)26-23(29)15-30-24-14-22(19-7-5-6-12-25-19)27-20-8-3-4-9-21(20)28-24/h3-13H,14-15H2,1-2H3,(H,26,29)
• InChI Key: OMJBQFFYBXKFNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC3=CC=CC=C3N=C(C2)C4=CC=CC=N4)C
• Molecular Formula: C24H22N4OS
• Molecular Weight: 414.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "N-(3,4-dimethylphenyl)-2-((4-(pyridin-2-yl)-3H-benzo[b][1,4]diazepin-2-yl)thio)acetamide" often involves intricate reactions designed to introduce specific functional groups, enabling the desired chemical properties. For instance, the synthesis of 2-phenyl-3H-imidazo[4,5-b]pyridine-3-acetamides, which share structural motifs with the target compound, involves molecular disconnection approaches from typical 1,4-benzodiazepines, highlighting the complexity and specificity required in synthesizing such molecules (Tomczuk et al., 1991).

Molecular Structure Analysis

Molecular structure analysis of these compounds is crucial for understanding their behavior and potential interactions in biological systems or chemical reactions. Studies, such as the one by Rodier et al. (1993), delve into the crystalline structure, showcasing how molecular geometry, including planarity and intramolecular hydrogen bonding, contributes to the compound's stability and reactivity (Rodier et al., 1993).

Chemical Reactions and Properties

The chemical reactions and properties of such compounds are influenced by their molecular structure. The reactivity of specific functional groups within these compounds, such as the acetamide or pyridine moieties, plays a critical role in their chemical behavior and the types of reactions they undergo. For example, the work by El Bouakher et al. (2013) on the synthesis of novel diazepinones through regioselective thionation and nucleophilic substitutions reactions illustrates the complex interplay of functional groups in determining chemical reactivity and the formation of novel compounds (El Bouakher et al., 2013).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystal structure, are essential for their application and handling. Studies focusing on compounds with similar structures provide insights into how molecular alterations can affect these properties, guiding the development of compounds with desirable physical characteristics for specific applications.

Chemical Properties Analysis

The chemical properties, including acidity (pKa), basicity, and reactivity towards various reagents, are pivotal in defining the utility and scope of these compounds. The determination of pKa values, as conducted by Duran and Canbaz (2013) for N-(benzothiazole-2-yl) acetamide derivatives, is a fundamental aspect of understanding the chemical behavior of such molecules in different environments (Duran & Canbaz, 2013).

Scientific Research Applications

Antimicrobial and Antioxidant Properties

• Research has explored the antimicrobial and antioxidant activities of compounds related to N-(3,4-dimethylphenyl)-2-((4-(pyridin-2-yl)-3H-benzo[b][1,4]diazepin-2-yl)thio)acetamide. Synthesized benzodiazepines with benzimidazole/benzothiazole and indole moieties, similar in structure to the compound , have shown potent antimicrobial activity against various bacteria and fungi, and exhibited significant antioxidant activity (Naraboli & Biradar, 2017).

Antiproliferative Activity

• The synthesis and antiproliferative activity of certain benzodiazepin compounds, structurally related to N-(3,4-dimethylphenyl)-2-((4-(pyridin-2-yl)-3H-benzo[b][1,4]diazepin-2-yl)thio)acetamide, have been investigated. These compounds were tested against human cancer cell lines, revealing cytotoxic activity in vitro (Liszkiewicz, 2002).

Anticonvulsant and Anxiolytic Properties

• Benzodiazepine derivatives, similar to N-(3,4-dimethylphenyl)-2-((4-(pyridin-2-yl)-3H-benzo[b][1,4]diazepin-2-yl)thio)acetamide, have been synthesized and investigated for their anticonvulsant activities. Some compounds in this category have shown to be more potent than the reference standard diazepam (Senthilraja & Alagarsamy, 2012).

Antiulcer Effects

• The effects of similar compounds on mucin biosynthesis in the rat stomach have been studied, suggesting potential applications in gastric mucosal protective actions (Ichikawa et al., 1994).